Cas no 2228378-66-1 (1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228378-66-1
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 6224885
• PubChem ID: 165853239
• Update Time: 2025-07-01

1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropan-1-amine
• 2228378-66-1
• EN300-1973399

• Inchi： 1S/C12H13F2NO/c13-12(14)7-11(12,15)10-2-1-9-6-16-4-3-8(9)5-10/h1-2,5H,3-4,6-7,15H2
• InChI Key： WXUIBFNEINJKEW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC=C2COCCC2=C1)N)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropan-1-amine

Compound CAS No 2228378-66-1: 1-(3,4-Dihydro-1H-2-Benzopyran-6-Yl)-2,2-Difluorocyclopropan-1-Amine

The compound with CAS number 2228378-66-1, known as 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a benzopyran ring system and a cyclopropylamine moiety, which contributes to its intriguing chemical properties and potential biological activity.

The benzopyran core of this molecule is a fused bicyclic system consisting of a benzene ring and a pyran ring (a six-membered oxygen-containing ring). The 3,4-dihydro designation indicates that the pyran ring is partially hydrogenated, introducing saturation into the system and potentially influencing the molecule's stability and reactivity. The cyclopropane ring attached to the benzopyran system is further substituted with two fluorine atoms at the 2-position, creating a difluorocyclopropane group. This fluorination is significant as it can enhance the molecule's lipophilicity and potentially improve its pharmacokinetic properties.

Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a building block in medicinal chemistry. Researchers have investigated its ability to act as a template for drug design, particularly in the development of bioactive molecules with novel mechanisms of action. The cyclopropylamine group is known to exhibit interesting reactivity in both organic synthesis and biological systems, making this compound a valuable tool for exploring new chemical space.

In terms of applications, this compound has shown promise in various areas of research. For instance, its antimicrobial properties have been studied in vitro, demonstrating potential activity against certain bacterial strains. Additionally, its ability to modulate enzyme activity has been explored, suggesting it could serve as a lead compound for developing enzyme inhibitors or modulators.

The synthesis of 1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-difluorocyclopropane derivatives has been optimized using modern synthetic techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods allow for precise control over the molecule's structure, enabling researchers to explore substituent effects on its properties.

From an environmental standpoint, the degradation pathways of this compound have been studied under simulated environmental conditions. Research indicates that it undergoes slow degradation under aerobic conditions, suggesting that further investigation into its environmental fate is warranted.

In conclusion, CAS No 2228378-66 represents a versatile and intriguing molecule with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable asset for researchers seeking to develop novel compounds with specific biological activities.